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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the simulation of ethanol
dehydration via azeotropic distillation with cyclohexane as an entrainer. This process is crucial
for obtaining high-purity ethanol, a vital solvent and reactant in the pharmaceutical and
chemical industries. The following sections detail the underlying principles, experimental
simulation protocols, and expected outcomes based on process simulations.

Introduction

The separation of ethanol and water is complicated by the presence of a minimum-boiling
azeotrope at approximately 95.6 wt% ethanol, which prevents complete dehydration by
conventional distillation.[1] Azeotropic distillation using an entrainer, such as cyclohexane, is a
widely employed industrial method to overcome this limitation.[2][3] The entrainer forms a new,
lower-boiling ternary azeotrope with ethanol and water, which is then separated, allowing for
the production of anhydrous ethanol.[4]
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Process simulation software, such as Aspen Plus® or Chemcad, is an indispensable tool for
designing, optimizing, and analyzing this process.[1][2][5] Simulation allows for the
investigation of various operating parameters without the need for extensive and costly
experimental work.

Process Description

The azeotropic distillation process for ethanol dehydration using cyclohexane typically consists
of two main distillation columns: a dehydration column and an entrainer recovery column.[1][6]

o Dehydration Column: The aqueous ethanol feed is introduced into this column. Cyclohexane,
the entrainer, is also fed to this column, often by recycling the organic phase from a
decanter. The overhead vapor, a ternary azeotrope of ethanol, water, and cyclohexane, is
condensed and sent to a decanter.[4][6] The bottom product of this column is high-purity,
anhydrous ethanol.

o Decanter: The condensed ternary azeotrope separates into two liquid phases in the
decanter: an organic phase rich in cyclohexane and an aqueous phase containing ethanol
and water. The cyclohexane-rich organic phase is recycled back to the dehydration column.

[4]

o Entrainer Recovery Column: The agueous phase from the decanter is fed to this column to
recover the dissolved cyclohexane and ethanol. The overhead product from this column is
the ternary azeotrope, which is also sent to the decanter. The bottom product is primarily
water, which is discharged.[1][4]

Simulation Protocol

This protocol outlines the steps for setting up a steady-state simulation of the ethanol
dehydration process using a process simulator like Aspen Plus®.

Component and Thermodynamic Model Selection

o Define Components: The primary components in the simulation are ethanol, water, and
cyclohexane.
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o Select Thermodynamic Model: The choice of the thermodynamic property model is critical for
accurately predicting the vapor-liquid equilibrium (VLE) and liquid-liquid equilibrium (LLE) of
the non-ideal ternary mixture. The Non-Random Two-Liquid (NRTL) and UNIQUAC models
are commonly used and have been shown to provide accurate results for this system.[1][4]

[7]

Process Flowsheet Construction

The process flowsheet should be constructed to represent the two-column setup as described
in the Process Description section.

Workflow Diagram:

Bottoms Anhydrous Ethanol Product

Organic Phase (Recycle)

Dehydfration Section

Dehydration Column (C1) Overhead Vapor

Condenser Condensed Azeotrope

Aqueous Ethanol Feed Decanter

Overhead Vapor to Condenser

Recovery Column (C2) Bottoms Water Discharge
Agueous Phase
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Caption: Process flowsheet for ethanol dehydration using cyclohexane.

Input Parameters and Operating Conditions

The following tables summarize typical input parameters and operating conditions for the
simulation, compiled from various studies.

Table 1: Feed Stream Specifications

Parameter Value Reference

87-94 wt% Ethanol, 6-13 wt%

Feed Composition Water [1]8]
Feed Flow Rate 100 kmol/h [6]

Feed Temperature 25-66 °C [819]
Feed Pressure 1 atm [6]119]

Table 2: Dehydration Column (C1) Specifications

Parameter Value Reference
Number of Trays 34 [1]
Feed Tray 19 [1]
Reflux Ratio Variable (Adjusted for purity) [4]
Operating Pressure 1 atm [6]
Reboiler Duty Variable (Critical parameter) [8]

Table 3: Entrainer Recovery Column (C2) Specifications
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Parameter Value Reference
Number of Trays 40 [1]
Feed Tray 9 [1]
Operating Pressure 1 atm [6]

Simulation Execution and Analysis

Run the Simulation: Execute the simulation in steady-state mode.

Convergence: Ensure that the simulation converges to a valid solution. Adjust solver settings

if necessary.

Analyze Results: Examine the stream results, including compositions, flow rates, and

temperatures. Verify that the ethanol product meets the desired purity specifications

(typically >99.5 mol%).[2] Analyze the energy consumption in the reboilers of both columns.

Expected Results and Data Presentation

The simulation will provide detailed information on stream compositions, energy consumption,

and column performance. The key outputs to analyze are the purity of the ethanol product and

the energy requirements of the process.

Table 4: Simulated Product Stream Compositions

Stream Component Mole Fraction Weight Fraction
Anhydrous Ethanol Ethanol > 0.999 > 0.995

Water <0.001 < 0.005

Cyclohexane Trace Trace

Water Discharge Water >0.99 >0.99

Ethanol <0.01 <0.01

Cyclohexane Trace Trace
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Table 5: Ternary Azeotrope Composition (at 1 atm)

Component Mole Fraction

Ethanol 0.326

Water 0.134

Cyclohexane 0.540
Source:[4]

Logical Relationship of Key Simulation Steps

The following diagram illustrates the logical workflow for conducting a simulation study of
ethanol dehydration.
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Caption: Logical workflow for process simulation and optimization.

Conclusion

The simulation of ethanol dehydration using cyclohexane is a powerful tool for process design
and optimization. By following the outlined protocol, researchers and engineers can effectively
model the azeotropic distillation process, predict product purities, and estimate energy
consumption. The use of robust thermodynamic models and accurate input parameters is
crucial for obtaining reliable simulation results that can be translated into real-world
applications. The provided data tables and diagrams serve as a valuable reference for setting
up and interpreting these simulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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